Cas no 2128718-52-3 (N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide)

• Product Name: N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide
• CAS No: 2128718-52-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5408240
• PubChem ID: 127266194
• Update Time: 2025-08-05

N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-METHOXY-3,5-DIMETHYLPYRIDIN-2-YL)METHYL]-N-METHYLPROP-2-ENAMIDE
• AKOS030741250
• EN300-6688993
• Z3071333828
• 2128718-52-3
• N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide

• Inchi： 1S/C13H18N2O2/c1-6-12(16)15(4)8-11-10(3)13(17-5)9(2)7-14-11/h6-7H,1,8H2,2-5H3
• InChI Key： PSTHGPCSLLJLSN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CN=C(CN(C(C=C)=O)C)C=1C

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide

N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide (CAS No. 2128718-52-3): An Overview of a Promising Compound in Pharmaceutical Research

N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide (CAS No. 2128718-52-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as MMDP, belongs to the class of pyridine derivatives and has shown promising results in various preclinical studies. In this article, we will delve into the chemical properties, biological activities, and potential applications of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide (CAS No. 2128718-52-3).

Chemical Structure and Synthesis

The chemical structure of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide is characterized by a pyridine ring substituted with methoxy and dimethyl groups at positions 4 and 3, respectively. The compound also features an amide linkage to a propenyl group and a methyl group. This unique arrangement of functional groups imparts specific chemical properties that make it an interesting candidate for various biological studies.

The synthesis of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide typically involves several steps, including the formation of the pyridine ring, introduction of the methoxy and dimethyl substituents, and the final coupling reaction to form the amide bond. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

Biological Activities

N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide has been extensively studied for its biological activities. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and have been implicated in several diseases, including cancer and neurodegenerative disorders.

In addition to its HDAC inhibitory activity, N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide has also demonstrated anti-inflammatory properties. Preclinical studies have shown that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacological Properties

The pharmacological properties of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide have been extensively evaluated in both in vitro and in vivo models. Studies have shown that the compound exhibits good solubility and stability under physiological conditions, which are crucial factors for its bioavailability and efficacy.

In terms of pharmacokinetics, N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Additionally, the compound shows low toxicity in preclinical toxicity studies, making it a promising candidate for further clinical development.

Clinical Applications

The potential clinical applications of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide are diverse and span multiple therapeutic areas. As an HDAC inhibitor, it may be useful in treating cancers where aberrant histone deacetylation plays a role. Preclinical studies have shown that it can induce cell cycle arrest and apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

Beyond oncology, N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylprop-2-enamide may also have applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate gene expression through HDAC inhibition could help mitigate the progression of these diseases by restoring normal cellular function.

Current Research Trends

Recent research has focused on optimizing the structure of N-[(4-Methoxy-3,5-dimethylpyridin-2-YL)methyl]-N-methylpropenamide to enhance its therapeutic potential. Scientists are exploring various structural modifications to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the pyridine ring or modifying the amide linkage can lead to compounds with enhanced biological activities.

In addition to structural optimization, researchers are also investigating combination therapies involving N-[(4-Methoxy)-3,5-dimetylpyrdn\-YL)metyl]‐*m*‐mthylpro‐*n*‐amde with other drugs to achieve synergistic effects. For instance, combining it with traditional chemotherapeutic agents or immunotherapies may enhance its anticancer efficacy while reducing side effects.

Conclusion

In conclusion, N-[(4-Methoy)-3,5-dimetylpyrdn\-YL)metyl]‐*m*‐mthylpro‐*n*‐amde (CAS No. 2128718\-5\-) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing treatments for various diseases.